Cas no 2679931-27-0 (benzyl N-(2R)-2-fluoro-3-hydroxy-3-methylbutylcarbamate)

• Product Name: benzyl N-(2R)-2-fluoro-3-hydroxy-3-methylbutylcarbamate
• CAS No: 2679931-27-0
• MF: C₁₃H₁₈FNO₃
• MW: 255.28532743454
• CID: 5645732
• PubChem ID: 165909459
• Update Time: 2025-10-30

benzyl N-(2R)-2-fluoro-3-hydroxy-3-methylbutylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2679931-27-0
• benzyl N-[(2R)-2-fluoro-3-hydroxy-3-methylbutyl]carbamate
• EN300-28279882
• benzyl N-(2R)-2-fluoro-3-hydroxy-3-methylbutylcarbamate

• Inchi： 1S/C13H18FNO3/c1-13(2,17)11(14)8-15-12(16)18-9-10-6-4-3-5-7-10/h3-7,11,17H,8-9H2,1-2H3,(H,15,16)/t11-/m1/s1
• InChI Key： KLMAAGHVVDQNAQ-LLVKDONJSA-N
• SMILES： F[C@H](CNC(=O)OCC1C=CC=CC=1)C(C)(C)O

Computed Properties

• Exact Mass: 255.12707160g/mol
• Monoisotopic Mass: 255.12707160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-(2R)-2-fluoro-3-hydroxy-3-methylbutylcarbamate

Benzyl N-(2R)-2-Fluoro-3-Hydroxy-3-Methylbutylcarbamate (CAS No. 2679931-27-0): A Comprehensive Overview

Benzyl N-(2R)-2-fluoro-3-hydroxy-3-methylbutylcarbamate (CAS No. 2679931-27-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of new therapeutic agents. This comprehensive overview aims to provide a detailed understanding of the chemical properties, synthesis methods, and potential applications of benzyl N-(2R)-2-fluoro-3-hydroxy-3-methylbutylcarbamate.

Chemical Structure and Properties

Benzyl N-(2R)-2-fluoro-3-hydroxy-3-methylbutylcarbamate is a chiral compound with a molecular formula of C₁₅H₁₉FO₃. The presence of a fluorine atom and a hydroxyl group in the structure imparts unique chemical and biological properties to this compound. The fluorine atom, known for its strong electronegativity, can influence the compound's reactivity and stability. The hydroxyl group, on the other hand, can participate in hydrogen bonding, which is crucial for many biological interactions.

The chiral center at the (2R) position is another key feature of benzyl N-(2R)-2-fluoro-3-hydroxy-3-methylbutylcarbamate. Chirality plays a vital role in drug design and development, as enantiomers can exhibit different pharmacological activities. In many cases, one enantiomer may be more active or have fewer side effects compared to its counterpart. Therefore, the synthesis and purification of enantiomerically pure forms of this compound are essential for optimizing its therapeutic potential.

Synthesis Methods

The synthesis of benzyl N-(2R)-2-fluoro-3-hydroxy-3-methylbutylcarbamate involves several steps, each requiring precise control over reaction conditions to ensure high yields and purity. One common approach involves the reaction of (R)-2-fluoro-3-hydroxy-3-methylbutanamine with benzyl chloroformate in the presence of a suitable base. This reaction typically proceeds via nucleophilic substitution, leading to the formation of the desired carbamate product.

Recent advancements in asymmetric synthesis have also contributed to the development of more efficient and selective methods for preparing chiral compounds like benzyl N-(2R)-2-fluoro-3-hydroxy-3-methylbutylcarbamate. For instance, catalytic asymmetric synthesis using chiral catalysts has been shown to achieve high enantioselectivity and yield. These methods not only reduce the number of steps required but also minimize waste production, making them more environmentally friendly.

Biological Activity and Potential Applications

Benzyl N-(2R)-2-fluoro-3-hydroxy-3-methylbutylcarbamate has been studied for its potential biological activities, particularly in the context of drug discovery. One area of interest is its ability to modulate specific enzymes or receptors involved in various disease pathways. For example, preliminary studies have shown that this compound can inhibit certain proteases that are implicated in neurodegenerative diseases such as Alzheimer's disease.

In addition to its enzyme-inhibiting properties, benzyl N-(2R)-2-fluoro-3-hydroxy-3-methylbutylcarbamate has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that it can reduce the production of pro-inflammatory cytokines, suggesting its potential use in treating inflammatory disorders such as rheumatoid arthritis.

The unique combination of functional groups in benzyl N-(2R)-2-fluoro-3-hydroxy-3-methylbutylcarbamate also makes it an attractive candidate for prodrug design. Prodrugs are inactive derivatives that are converted into active drugs within the body through metabolic processes. By designing prodrugs based on this compound, researchers aim to improve drug delivery and reduce side effects associated with conventional therapies.

Clinical Trials and Future Directions

The promising preclinical results obtained with benzyl N-(2R)-2-fluoro-3-hydroxy-3-methylbutylcarbamate have paved the way for further clinical investigations. Several Phase I clinical trials are currently underway to evaluate the safety and pharmacokinetics of this compound in humans. These trials will provide valuable insights into its therapeutic potential and guide future drug development efforts.

In parallel with clinical trials, ongoing research is focused on optimizing the chemical structure of benzyl N-(2R)-2-fluoro-3-hydroxy-3-methylbutylcarbamate to enhance its potency and selectivity. Computational methods such as molecular docking and virtual screening are being employed to identify structural modifications that could improve binding affinity to target proteins.

Benzyl N-(2R)-2-fluoro-3-hydroxy-3-methylbutylcarbamate represents a promising lead compound in the quest for new therapeutic agents. Its unique chemical properties and biological activities make it an exciting candidate for further exploration in both academic research and pharmaceutical development.